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Compound of Interest

Compound Name: Piperidin-2-ylmethanol hcl
CAS No.: 56098-47-6
Cat. No.: B1369049
Get Quote
Abstract

Piperidin-2-ylmethanol hydrochloride (2-Piperidinemethanol HCI) represents a "privileged
scaffold" in medicinal chemistry, serving as a critical chiral building block for local anesthetics
(e.g., levobupivacaine, ropivacaine) and emerging kinase inhibitors.[1] Its bifunctional nature—
possessing both a secondary amine and a primary alcohol—offers versatile synthetic handles
but requires rigorous chemoselective control. This guide details the strategic resolution of the
racemic hydrochloride salt to its pharmacologically active (S)-enantiomer and outlines protocols
for selective N-functionalization, essential for high-value pharmaceutical intermediate
production.[1]

Chemical Profile & Strategic Utility
The Bifunctional Advantage

Piperidin-2-ylmethanol HCI (CAS: 64051-79-2) is unique due to its 1,2-amino alcohol motif.[1]
In drug design, this motif serves two primary functions:
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e H-Bonding Donor/Acceptor: The hydroxyl group often acts as a hinge binder in kinase

pockets.

o Chiral Scaffold: The C2 stereocenter dictates the spatial arrangement of substituents, which
is critical for potency and toxicity profiles (e.g., the cardiotoxicity difference between (R)- and

(S)-bupivacaine).

hvsical ies & li

Property Specification Notes
Molecular Formula CeH13NOJ[1] - HCI Stable salt form
Molecular Weight 151.63 g/mol

White to off-white crystalline Hygroscopic; store under
Appearance ] _

solid desiccator

o Poor solubility in non-polar
Solubility Water, Methanol, Ethanol ih
ethers

) Amine is significantly more
pKa ~11.0 (Amine), ~15 (Alcohol) N
nucleophilic

Synthetic Pathways & Logic

The utility of Piperidin-2-ylmethanol stems from its ability to undergo divergent synthesis. The
following diagram illustrates the three primary pathways for this precursor:
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Figure 1: Divergent synthetic utility of Piperidin-2-ylmethanol HCI.

Detailed Protocol: Optical Resolution

Objective: Isolation of (S)-Piperidin-2-ylmethanol from the racemic mixture. Rationale: The (S)-
enantiomer is the requisite precursor for levobupivacaine and ropivacaine. Using L-(+)-tartaric
acid forms diastereomeric salts with different solubility profiles, allowing separation via
fractional crystallization.[1]

Materials

e (%)-Piperidin-2-ylmethanol (Free base generated from HCI salt)[1]
e L-(+)-Tartaric acid (Resolving agent)[1][2]
o Methanol (Solvent)[3]

o Acetone (Anti-solvent)

Step-by-Step Methodology

» Free Base Generation:
o Dissolve 10.0 g of Piperidin-2-ylmethanol HCI in minimal water (approx. 15 mL).[1]
o Add 50% NaOH solution dropwise until pH > 12.
o Extract exhaustively with Dichloromethane (DCM) (3 x 50 mL).

o Dry combined organics over anhydrous Na=SOa4 and concentrate in vacuo to yield the
viscous oil free base.

e Salt Formation:
o Dissolve the free base (approx. 7.5 g, 65 mmol) in Methanol (40 mL) at 60°C.

o In a separate flask, dissolve L-(+)-tartaric acid (9.75 g, 65 mmol, 1.0 eq) in Methanol (40
mL) at 60°C.
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o Critical Step: Add the hot tartaric acid solution to the amine solution slowly with vigorous
stirring.

o Crystallization:

o

Allow the mixture to cool to room temperature (RT) over 2 hours.

[e]

Seed with a crystal of pure (S)-piperidin-2-ylmethanol-L-tartrate if available.[1]

o

Refrigerate at 4°C for 12 hours.

[¢]

Observation: The (S)-enantiomer tartrate salt is less soluble and will precipitate.[2]
e Recrystallization (Enrichment):
o Filter the white solid.
o Recrystallize from boiling Methanol/Water (9:1) to achieve >99% ee.
o Validation: Check optical rotation.
(c=1, H20) for the tartrate salt.
e Liberation of (S)-Isomer:

o Treat the purified salt with 4M NaOH and extract with DCM as in Step 1.
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Figure 2: Workflow for the optical resolution of Piperidin-2-ylmethanol.

Detailed Protocol: Chemoselective N-Alkylation

Objective: Selective alkylation of the secondary amine without protecting the primary alcohol.
Application: Synthesis of N-butyl-piperidin-2-ylmethanol (Intermediate for Bupivacaine
analogs).[1]

Mechanism & Logic
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The secondary amine is significantly more nucleophilic than the primary alcohol. However,
over-alkylation (quaternization) or O-alkylation can occur if the base strength or temperature is
too high. We utilize a weak inorganic base and controlled stoichiometry.

Protocol

e Reagents:

o

(S)-Piperidin-2-ylmethanol (1.0 eq)[1]

[e]

1-Bromobutane (1.05 eq)[1]

o

Potassium Carbonate (K2COs) (2.0 eq)

[¢]

Acetonitrile (ACN) (Solvent, anhydrous)
» Procedure:
o Suspend (S)-Piperidin-2-ylmethanol (2.0 g) and K2COs (4.8 g) in dry ACN (30 mL).
o Stir at room temperature for 15 minutes.
o Add 1-Bromobutane (1.9 mL) dropwise via syringe pump over 30 minutes.[1]
o Temperature Control: Heat to 50°C (Do not exceed 60°C to avoid O-alkylation).[1]

o Monitor via TLC (Eluent: 10% MeOH in DCM). The amine spot (lower Rf) will disappear,
replaced by the N-alkylated product (higher Rf).

o Workup:
o Filter off inorganic salts.
o Concentrate the filtrate.
o Purify via flash column chromatography (Silica gel, DCM:MeOH 95:5).

» Expected Yield: 85-92%.
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Quality Control & Analytical Standards

For pharmaceutical intermediates, purity must be validated using orthogonal methods.

Test Method Acceptance Criteria

Characteristic multiplets at 2.8-
Identity 1H-NMR (DMSO-de) 3.0 ppm (ring protons) and 3.3-
3.5 ppm (-CH20H).[1]

> 99.0% ee (Chiralpak AD-H

Enantiomeric Purity Chiral HPLC
column, Hexane/IPA).
] < 0.5% (Critical for subsequent
Water Content Karl Fischer )
coupling).
Residual Solvents GC-Headspace Methanol < 3000 ppm.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. 6457-49-4|4-Piperidinemethanol|BLD Pharm [bldpharm.com]
e 2. quora.com [quora.com]
o 3. researchgate.net [researchgate.net]

o 4. File:5 step synthesis of levobupivacaine.png - Wikimedia Commons
[commons.wikimedia.org]

e 5. Phenyl(piperidin-2-yl)methanol | C12H17NO | CID 225581 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. 2-Piperidin-2-ylethanol | C7H15NO | CID 15144 - PubChem [pubchem.ncbi.nim.nih.gov]
o 7.2-IKIEFFEZ 97% | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Application Note: Strategic Utilization of Piperidin-2-
ylmethanol HCI in Asymmetric Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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